Cas no 143708-27-4 (4-amino-5,6,7,8-tetrahydro-1-methyl-3(2H)-Isoquinolinone)
143708-27-4 structure
Product Name:4-amino-5,6,7,8-tetrahydro-1-methyl-3(2H)-Isoquinolinone
CAS No:143708-27-4
MF:C10H14N2O
MW:178.230962276459
CID:1106151
PubChem ID:10035171
Update Time:2025-04-20
4-amino-5,6,7,8-tetrahydro-1-methyl-3(2H)-Isoquinolinone Chemical and Physical Properties
Names and Identifiers
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- 4-amino-5,6,7,8-tetrahydro-1-methyl-3(2H)-Isoquinolinone
- 143708-27-4
- DTXSID301202074
- DB-138250
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- Inchi: 1S/C10H14N2O/c1-6-7-4-2-3-5-8(7)9(11)10(13)12-6/h2-5,11H2,1H3,(H,12,13)
- InChI Key: JNKKPSMOJOTOKJ-UHFFFAOYSA-N
- SMILES: O=C1C(=C2CCCCC2=C(C)N1)N
Computed Properties
- Exact Mass: 178.110613074g/mol
- Monoisotopic Mass: 178.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 55.1Ų
4-amino-5,6,7,8-tetrahydro-1-methyl-3(2H)-Isoquinolinone Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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